Cas no 1780965-85-6 (tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate
• CAS No: 1780965-85-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5290081
• PubChem ID: 105489502
• Update Time: 2026-03-10

tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate
• F89187
• 1-Boc-3-(2-hydroxyethyl)-3-methoxyazetidine
• 1780965-85-6
• tert-butyl3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-7-11(8-12,15-4)5-6-13/h13H,5-8H2,1-4H3
• InChI Key： JHRFTYJCJXUXOP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CCO)(OC)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate

Introduction to Tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 1780965-85-6)

Tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate, with the chemical identifier CAS No. 1780965-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class of heterocyclic structures, which are known for their versatile applications in medicinal chemistry due to their unique three-membered ring system. The presence of both hydroxyl and methoxy functional groups, along with the tert-butyl ester moiety, imparts distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate structure is particularly intriguing because of its potential utility in the development of novel therapeutic agents. The azetidine ring itself is a privileged scaffold in drug design, often employed in the synthesis of protease inhibitors, kinase inhibitors, and other bioactive molecules. The 2-hydroxyethyl side chain introduces a polar hydrophilic region, which can enhance solubility and binding affinity, while the 3-methoxy group provides an additional site for chemical modification or metabolic interaction. The tert-butyl ester functionality is a common protective group in peptide and carbohydrate chemistry, offering stability during synthetic steps while being removable under specific conditions.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while maintaining distinct conformational properties. This has led to their exploration in the design of peptidomimetics and non-peptide inhibitors. For instance, studies have shown that modifications of the azetidine ring can influence binding interactions with target enzymes or receptors, thereby modulating biological pathways. The tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate compound exemplifies this trend by combining multiple functional handles that allow for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role in the synthesis of novel antibiotics or antiviral agents. The structural motif of azetidine has been leveraged in the development of compounds that disrupt bacterial cell wall synthesis or inhibit viral proteases. The hydroxyl and methoxy groups provide opportunities for hydrogen bonding interactions, which are critical for binding to biological targets. Additionally, the tert-butyl ester can be hydrolyzed under mild acidic or basic conditions to release a free carboxylic acid group, enabling further functionalization into amides, esters, or other derivatives.

Recent advancements in computational chemistry have also highlighted the significance of tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate as a building block for drug discovery. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations due to its flexible structure, allowing it to interact with diverse biological targets. Furthermore, its stability under various reaction conditions makes it an attractive candidate for multi-step synthetic routes. Researchers have utilized this compound as a precursor in the development of kinase inhibitors, where its ability to mimic natural amino acids enhances binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in azetidine derivatives for their potential as anticoagulants and anti-inflammatory agents. The hydroxyl group in tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate can be exploited to form glycosidic linkages or participate in metal coordination interactions, which are relevant for drug delivery systems. Similarly, the methoxy group can serve as a site for enzymatic modification or metabolic clearance, influencing drug efficacy and safety profiles. These features make this compound a promising candidate for further investigation in preclinical studies.

In conclusion, Tert-butyl 3-(2-hydroxyethyl)-3-methoxyazetidine-1-carboxylate (CAS No. 1780965-85-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential biological activity. Its combination of functional groups offers numerous opportunities for further derivatization and optimization, making it a valuable intermediate in drug discovery programs. As research continues to uncover new applications for azetidine derivatives, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.